Cas no 2223077-93-6 (3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)-)

• Product Name: 3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)-
• CAS No: 2223077-93-6
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5415015
• PubChem ID: 132388827
• Update Time: 2025-06-11

3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)-

• Inchi： 1S/C17H21NO5/c1-3-23-17(22)12-5-4-6-18(9-12)16(21)13-7-11(2)15(20)14(8-13)10-19/h7-8,10,12,20H,3-6,9H2,1-2H3/t12-/m1/s1
• InChI Key： FOIAMJYKHIXXKF-GFCCVEGCSA-N
• SMILES： N1(C(=O)C2=CC(C)=C(O)C(C=O)=C2)CCC[C@@H](C(OCC)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)-

Comprehensive Overview of 3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)- (CAS No. 2223077-93-6)

3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)- (CAS No. 2223077-93-6) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a piperidine core, a formyl group, and a hydroxy-methylbenzoyl moiety, making it a versatile intermediate for drug discovery. Its stereochemistry, denoted by the (3R) configuration, is critical for its biological activity, particularly in targeting enzymes and receptors with high specificity.

The growing interest in chiral synthesis and asymmetric catalysis has propelled research into compounds like 3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)-. Researchers are exploring its applications in designing small-molecule inhibitors and protease modulators, which are pivotal in treating metabolic disorders and inflammatory diseases. Its ethyl ester group enhances solubility, a property highly sought after in drug formulation.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. Recent studies highlight its role in atom-efficient reactions and biocatalytic transformations, reducing waste and energy consumption. The hydroxy and formyl functional groups also enable further derivatization, making it a valuable scaffold for combinatorial chemistry.

From a commercial perspective, 3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)- is gaining traction in the fine chemicals market. Suppliers and manufacturers are optimizing production processes to meet the demand from pharmaceutical R&D sectors. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, given its importance in preclinical studies.

Frequently asked questions about this compound include its stability under various pH conditions, compatibility with common solvents, and scalability of synthesis. These queries reflect the practical challenges faced by chemists and formulators. Addressing these concerns, recent publications emphasize the compound’s robustness in aqueous media and its suitability for multistep synthetic pathways.

In summary, 3-Piperidinecarboxylic acid, 1-(3-formyl-4-hydroxy-5-methylbenzoyl)-, ethyl ester, (3R)- (CAS No. 2223077-93-6) represents a promising candidate for advancing medicinal chemistry and catalysis research. Its structural complexity and functional diversity underscore its relevance in modern scientific endeavors, particularly in the era of precision medicine and sustainable synthesis.